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Compound of Interest

4-amino-3-methoxy-N-
Compound Name:
methylbenzamide

cat. No.: B1290252

In-Depth Technical Guide: 4-amino-3-methoxy-N-
methylbenzamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular structure and properties of
4-amino-3-methoxy-N-methylbenzamide, a compound of interest in various research and
development domains.

Core Molecular Data

The fundamental molecular characteristics of 4-amino-3-methoxy-N-methylbenzamide are
summarized in the table below, providing a clear reference for quantitative analysis.

Property Value
Molecular Formula C9H12N202
Molecular Weight 180.20 g/mol [1]
CAS Number 866329-57-9[1]

Molecular Structure Visualization
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The two-dimensional chemical structure of 4-amino-3-methoxy-N-methylbenzamide is
depicted below. This visualization aids in understanding the spatial arrangement of atoms and
functional groups, which is crucial for predicting its chemical behavior and interactions.

Molecular structure of 4-amino-3-methoxy-N-methylbenzamide.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of 4-amino-3-methoxy-
N-methylbenzamide would typically be found in peer-reviewed scientific literature or patents.
These protocols would outline specific reaction conditions, purification methods, and analytical
techniques used to confirm the structure and purity of the compound. Key experimental
procedures would likely include:

e Synthesis: A detailed description of the synthetic route, including reactants, solvents,
catalysts, reaction times, and temperatures. Common methods could involve the amidation
of a corresponding carboxylic acid or acid chloride.

« Purification: Techniques such as recrystallization or column chromatography to isolate the
pure compound.

e Structural Characterization:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and *3C NMR to elucidate the
chemical environment of the hydrogen and carbon atoms, confirming the connectivity and
structure.

o Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern,
confirming the elemental composition.

o Infrared (IR) Spectroscopy: To identify the presence of key functional groups such as the
amide, amine, and ether linkages.

o Purity Analysis: High-Performance Liquid Chromatography (HPLC) to determine the purity of
the final compound.

For specific, validated protocols, researchers should consult chemical databases and scientific
journals, referencing the compound's CAS number (866329-57-9).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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